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Chemical Profile and Identified Biological
Activities

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nitidanin
Cat. No.: S12877562

The table below summarizes the core chemical and biological information available for Nitidanin.

Property / o
. Description
Activity

Chemical Name 4-[(2R,3R)-3-(hydroxymethyl)-7-[(E)-3-hydroxyprop-1-enyl]-5-methoxy-2,3-dihydro-
1,4-benzodioxin-2-yl]-2,6-dimethoxyphenol [1]

Type of Phenylpropanoid / 1,4-Benzodioxane Lignan [1] [2]
Compound

Molecular C21H240s [1] [2]

Formula

Molecular 404.4 g/mol [1] [2]

Weight

CAS Number 171674-89-8 [1] [2]

Natural Zanthoxylum nitidum (Roxb.) D.C., Zanthoxylum simulans Hance, Santalum album,
Sources and roots of Echinacea purpurea [3] [4] [1]

Reported Antimalarial, Antiviral (Anti-HCV), Minimal cytotoxic effects [2]

Activities
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Quantitative Biological Data from available studies is summarized in the table below.

Assay | Model

Result / Value

Description / Significance

Antimalarial Activity [2]

Antiviral Activity (Anti-
HCV) [2]

Cytotoxicity (KB cells)
[2]

Cytotoxicity (Huh7.5.1
cells) [2]

ICs0: 21.2 uM (clone D6),

18.4 uM (clone W2)

ICs0: 200 UM

ECso: >99 uM

CCso: 464.4 uM

Inhibits Plasmodium falciparum (malaria
parasite).

Inhibits Hepatitis C Virus.

Low cytotoxicity against human oral
epidermoid carcinoma cells.

Low cytotoxicity against human liver cancer
cells.

Experimental Protocols from Key Studies

While search results do not contain step-by-step protocols for Nitidanin specifically, they describe general

methodological approaches for key experiments.

¢ Isolation and Structure Elucidation: Early studies on Nitidanin from Xanthoxylum nitidum used
techniques like vacuum liquid chromatography and preparative TLC for isolation [4]. Structure was
determined using NMR spectroscopy, including selective INEPT techniques [1].

¢ In Vitro Antimalarial Assay: One cited study evaluated antimalarial activity against Plasmodium
falciparum clones D6 and W2, reporting ICso values [2]. These assays typically involve incubating
parasite cultures with the compound and measuring growth inhibition.

¢ In Vitro Antiviral and Cytotoxicity Assays: Anti-HCV activity and cytotoxicity were tested in
Huh7.5.1 and KB cell lines [2]. These assays generally involve treating cells with the compound,
infecting with the virus (for antiviral tests), and using methods like MTT to measure cell viability.

Insights from a Structurally Related Compound:
Nitidine Chloride

© 2026 Smolecule. All rights reserved.

2/5 Tech Support


https://www.peptidedb.com/products/Nitidanin-Nitidanin.html
https://www.peptidedb.com/products/Nitidanin-Nitidanin.html
https://www.peptidedb.com/products/Nitidanin-Nitidanin.html
https://www.peptidedb.com/products/Nitidanin-Nitidanin.html
https://www.smolecule.com/products/s12877562?utm_src=pdf-body
https://www.smolecule.com/products/s12877562?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0031942211003037
https://www.biocrick.com/Nitidanin-BCN1107.html
https://www.peptidedb.com/products/Nitidanin-Nitidanin.html
https://www.peptidedb.com/products/Nitidanin-Nitidanin.html
https://www.smolecule.com/products/s12877562?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Research on Nitidine Chloride (NC), a benzophenanthridine alkaloid from the same natural source
(Zanthoxylum nitidum), provides context on how plant-derived compounds can exert antitumor effects
through multi-target mechanisms [5]. Although a different chemical entity, its documented effects illustrate

potential signaling pathways relevant to natural product drug discovery.
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Simplified diagram illustrating the multi-target antitumor mechanism of Nitidine Chloride, a compound

related to Nitidanin [5].
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Research Implications and Future Directions

Available data on Nitidanin highlights several research needs:

e Mechanism of Action: The antimalarial and antiviral mechanisms of action at the molecular level
remain to be fully elucidated [2].

¢ Therapeutic Potential: Broader pharmacological potential, such as effects on the central nervous
system, has been suggested due to its presence in Echinacea and the known neuromodulatory
effects of other plant constituents [4].

¢ Robust Data: More comprehensive in vivo studies and detailed mechanistic investigations are
needed to fully assess its therapeutic utility and safety profile.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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